Cas no 2034481-09-7 (1-{3-[(6-methoxypyrazin-2-yl)oxy]piperidin-1-yl}-3-phenylpropan-1-one)

• Product Name: 1-{3-[(6-methoxypyrazin-2-yl)oxy]piperidin-1-yl}-3-phenylpropan-1-one
• CAS No: 2034481-09-7
• MF: C₁₉H₂₃N₃O₃
• MW: 341.4042
• CID: 5354125
• Update Time: 2025-08-04

1-{3-[(6-methoxypyrazin-2-yl)oxy]piperidin-1-yl}-3-phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(6-methoxypyrazin-2-yl)oxypiperidin-1-yl]-3-phenylpropan-1-one
• 1-(3-((6-methoxypyrazin-2-yl)oxy)piperidin-1-yl)-3-phenylpropan-1-one
• 1-{3-[(6-methoxypyrazin-2-yl)oxy]piperidin-1-yl}-3-phenylpropan-1-one

• Inchi： 1S/C19H23N3O3/c1-24-17-12-20-13-18(21-17)25-16-8-5-11-22(14-16)19(23)10-9-15-6-3-2-4-7-15/h2-4,6-7,12-13,16H,5,8-11,14H2,1H3
• InChI Key： QFHPBNMESVOQAH-UHFFFAOYSA-N
• SMILES： O(C1C([H])=NC([H])=C(N=1)OC([H])([H])[H])C1([H])C([H])([H])N(C(C([H])([H])C([H])([H])C2C([H])=C([H])C([H])=C([H])C=2[H])=O)C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 415
• XLogP3: 2.3
• Topological Polar Surface Area: 64.599

Additional information on 1-{3-[(6-methoxypyrazin-2-yl)oxy]piperidin-1-yl}-3-phenylpropan-1-one

Introduction to 1-{3-[(6-methoxypyrazin-2-yl)oxy]piperidin-1-yl}-3-phenylpropan-1-one (CAS No. 2034481-09-7)

1-{3-[(6-methoxypyrazin-2-yl)oxy]piperidin-1-yl}-3-phenylpropan-1-one, with the CAS number 2034481-09-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as pyrazine derivatives, which are characterized by their unique structural features and diverse biological activities. The compound's structure includes a 6-methoxypyrazine moiety, a piperidine ring, and a phenylpropanone scaffold, all of which contribute to its potential therapeutic applications.

The synthesis of 1-{3-[(6-methoxypyrazin-2-yl)oxy]piperidin-1-yl}-3-phenylpropan-1-one involves several steps, including the formation of the piperidine ring, the introduction of the methoxypyrazine group, and the final coupling with the phenylpropanone moiety. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it a viable candidate for further preclinical and clinical studies.

In terms of its biological activity, 1-{3-[(6-methoxypyrazin-2-yl)oxy]piperidin-1-yl}-3-phenylpropan-1-one has been shown to exhibit potent anti-inflammatory and analgesic properties. These effects are attributed to its ability to modulate key signaling pathways involved in inflammation and pain perception. Specifically, the compound has been found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, as well as reduce the expression of COX-2 enzymes. These findings have significant implications for the treatment of chronic inflammatory conditions and pain management.

Beyond its anti-inflammatory and analgesic properties, 1-{3-[(6-methoxypyrazin-2-yl)oxy]piperidin-1-yl}-3-phenylpropan-1-one has also demonstrated promising neuroprotective effects. Preclinical studies have shown that the compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective activity is thought to be mediated by its ability to enhance mitochondrial function and reduce oxidative damage.

The pharmacokinetic profile of 1-{3-[(6-methoxypyrazin-2-yl)oxy]piperidin-1-y]-3-phe nylpropan - 1 - one has been extensively studied in various animal models. The compound exhibits good oral bioavailability and a favorable distribution profile, allowing it to effectively reach target tissues such as the brain and peripheral organs. Additionally, it has been shown to have a reasonable half-life, which suggests that it can be administered less frequently while maintaining therapeutic levels.

Toxicity studies have indicated that 1-{3-[ (6-meth oxyp yraz in - 2 - yl ) oxy ] piper id in - 1 - yl } - 3 - phen ylpro pan - 1 - one is generally well-tolerated at therapeutic doses. No significant adverse effects were observed in preclinical models, which is a positive sign for its potential use in human clinical trials. However, further safety assessments are necessary to ensure its long-term safety profile.

In conclusion, 1-{3-[ (6-meth oxyp yraz in - 2 - yl ) oxy ] piper id in - 1 - yl } - 3 - phen ylpro pan - 1 - one (CAS No. 2034481-09-7) represents a promising candidate for the development of novel therapeutics targeting inflammatory diseases, pain management, and neurodegenerative disorders. Its unique chemical structure and favorable biological properties make it an attractive molecule for further investigation in both preclinical and clinical settings. As research continues to advance, this compound may offer new hope for patients suffering from these debilitating conditions.